![molecular formula C16H15IN4O3 B3854575 N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide](/img/structure/B3854575.png)
N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide
Overview
Description
N-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide, also known as DIBH, is a chemical compound that has gained much attention in scientific research due to its potential therapeutic applications. This compound is a hydrazone derivative that is synthesized through a simple and efficient method. DIBH has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide is not fully understood, but studies have shown that it inhibits the activity of the enzyme, glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide leads to the activation of the Wnt/β-catenin signaling pathway, which plays a critical role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has been shown to have anti-inflammatory and anti-oxidant properties. N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Furthermore, N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has several advantages for lab experiments. It is a stable and easily synthesized compound that can be easily purified. N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has a high solubility in organic solvents, which makes it easy to work with in the lab. However, N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide also has some limitations for lab experiments. It has a relatively short half-life and can be rapidly metabolized in vivo, which makes it difficult to study its pharmacokinetics and pharmacodynamics.
Future Directions
There are several future directions for research on N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to investigate its potential therapeutic applications in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, research can be conducted to optimize the synthesis of N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide and develop new analogs with improved pharmacological properties.
Conclusion:
In conclusion, N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide is a chemical compound that has gained much attention in scientific research due to its potential therapeutic applications. It is synthesized through a simple and efficient method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has shown promising results in cancer research and has potential applications in other diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacological properties.
Scientific Research Applications
N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has been extensively studied for its potential therapeutic applications. One of the primary applications of N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide is in cancer research. Studies have shown that N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has potent anti-cancer activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. N'-[4-(dimethylamino)-3-nitrobenzylidene]-3-iodobenzohydrazide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.
properties
IUPAC Name |
N-[(E)-[4-(dimethylamino)-3-nitrophenyl]methylideneamino]-3-iodobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15IN4O3/c1-20(2)14-7-6-11(8-15(14)21(23)24)10-18-19-16(22)12-4-3-5-13(17)9-12/h3-10H,1-2H3,(H,19,22)/b18-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAKSJDWDFDJBOK-VCHYOVAHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)I)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=C(C=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)I)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15IN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(E)-[4-(dimethylamino)-3-nitrophenyl]methylideneamino]-3-iodobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.